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Compound of Interest

Compound Name: Binospirone mesylate

Cat. No.: B051614 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide offers a comprehensive overview of the available information on the

solubility of binospirone mesylate, a critical physicochemical property influencing its

development as a pharmaceutical agent. While quantitative solubility data for binospirone
mesylate in various solvents remains elusive in publicly accessible literature, this document

provides valuable related information, standardized experimental protocols for solubility

determination, and insights into its mechanism of action to support research and development

efforts.

Physicochemical Properties of Binospirone and its
Mesylate Salt
Binospirone is an azapirone derivative with anxiolytic properties.[1] Its mesylate salt,

binospirone mesylate, is the form often used in pharmaceutical development.[2]

Understanding the fundamental physicochemical properties is a prerequisite for any solubility

assessment.

Table 1: Physicochemical Properties of Binospirone and Binospirone Mesylate
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Property Binospirone
Binospirone
Mesylate

Source

IUPAC Name

8-[2-(2,3-dihydro-1,4-

benzodioxin-2-

ylmethylamino)ethyl]-8

-azaspiro[4.5]decane-

7,9-dione

8-[2-(2,3-dihydro-1,4-

benzodioxin-2-

ylmethylamino)ethyl]-8

-azaspiro[4.5]decane-

7,9-

dione;methanesulfonic

acid

[1][2]

Molecular Formula C₂₀H₂₆N₂O₄ C₂₁H₃₀N₂O₇S [2][3]

Molar Mass 358.43 g/mol 454.54 g/mol [2][3]

CAS Number 102908-59-8 124756-23-6 [1][2]

Solubility of a Structurally Related Compound:
Buspirone Hydrochloride
In the absence of specific data for binospirone mesylate, the solubility of buspirone

hydrochloride, another anxiolytic agent from the same azapirone class, can offer some

preliminary insights. It is crucial to note that while structurally related, the solubility profiles of

these two compounds will differ.

Table 2: Quantitative Solubility of Buspirone Hydrochloride in Various Solvents

Solvent Solubility (mg/mL) Temperature (°C) Source

Water 0.588 Not Specified [4]

Buffer (pH 7.4) 0.125 Not Specified [4]

Experimental Protocol for Solubility Determination:
The Shake-Flask Method
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For determining the thermodynamic solubility of a compound like binospirone mesylate, the

saturation shake-flask method is a widely accepted and reliable technique.

Key Steps:

Preparation: An excess amount of binospirone mesylate is added to a known volume of the

selected solvent in a sealed container (e.g., a glass vial or flask).

Equilibration: The mixture is agitated at a constant temperature for a prolonged period

(typically 24-72 hours) to ensure equilibrium is reached between the dissolved and

undissolved solid.

Phase Separation: The undissolved solid is separated from the solution by centrifugation

and/or filtration. Care must be taken to avoid precipitation or further dissolution during this

step.

Quantification: The concentration of binospirone mesylate in the clear, saturated solution is

determined using a validated analytical method, such as High-Performance Liquid

Chromatography (HPLC).

Solid Phase Analysis: The remaining solid should be analyzed (e.g., by XRPD, DSC) to

check for any polymorphic or chemical transformations during the experiment.

Experimental Workflow for Solubility Determination
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1. Preparation

2. Equilibration

3. Phase Separation

4. Quantification & Analysis

Add excess Binospirone Mesylate to solvent

Agitate at constant temperature (24-72h)

Centrifuge and/or filter the suspension

Collect clear saturated solution

Analyze remaining solid (XRPD, DSC)Analyze concentration by HPLC

Click to download full resolution via product page

Caption: A generalized workflow for determining the thermodynamic solubility of a

pharmaceutical solid.

Signaling Pathway of Binospirone
Binospirone's anxiolytic effects are understood to be mediated through its interaction with the

serotonergic system. It acts as a partial agonist at presynaptic 5-HT1A autoreceptors and as an

antagonist at postsynaptic 5-HT1A receptors.

Mechanism of Action:
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Presynaptic 5-HT1A Autoreceptors: As a partial agonist, binospirone stimulates these

receptors on serotonin-producing neurons. This leads to a feedback inhibition, reducing the

synthesis and release of serotonin into the synaptic cleft.

Postsynaptic 5-HT1A Receptors: By acting as an antagonist at these receptors on

downstream neurons, binospirone blocks the effects of serotonin that is present in the

synapse.

The net effect of this dual action is a modulation of serotonergic neurotransmission, which is

believed to be the basis for its anxiolytic activity.

Binospirone's Interaction with the 5-HT1A Receptor Signaling Pathway
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Caption: The dual action of binospirone on presynaptic and postsynaptic 5-HT1A receptors.

Conclusion
While direct, quantitative solubility data for binospirone mesylate is not readily available in the

public domain, this guide provides a framework for researchers and drug development

professionals to approach its characterization. By understanding its physicochemical

properties, leveraging data from structurally similar molecules, employing standardized

experimental protocols, and appreciating its mechanism of action, the scientific community can

continue to build a comprehensive profile of this promising anxiolytic agent. Further studies to
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determine the precise solubility of binospirone mesylate in a range of pharmaceutically

relevant solvents are highly encouraged to facilitate its formulation and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Binospirone - Wikipedia [en.wikipedia.org]

2. Binospirone Mesylate | C21H30N2O7S | CID 71346 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Binospirone | C20H26N2O4 | CID 60769 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Navigating the Solubility Landscape of Binospirone
Mesylate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051614#binospirone-mesylate-solubility-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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